Cas no 123392-43-8 (5-Methoxy-1-benzothiophene-3-carboxylic acid)

5-Methoxy-1-benzothiophene-3-carboxylic acid structure
123392-43-8 structure
Product Name:5-Methoxy-1-benzothiophene-3-carboxylic acid
CAS No:123392-43-8
MF:C10H8O3S
MW:208.233721733093
MDL:MFCD19440790
CID:1067873
PubChem ID:12093317
Update Time:2025-04-20

5-Methoxy-1-benzothiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxy-1-benzothiophene-3-carboxylic acid
    • 5-Methoxybenzo[b]thiophene-3-carboxylic acid
    • SS-4531
    • AKOS016028549
    • 123392-43-8
    • SCHEMBL6130765
    • A925851
    • CS-0442980
    • 5-methoxybenzo[b]thiophene-3-carboxylicacid
    • JMQUXSAXYAFAHM-UHFFFAOYSA-N
    • 5-methoxy-3-benzo[b]thiophenecarboxylic acid
    • MFCD19440790
    • 1(3H)-Isobenzofuranone,5-methoxy-3,6-dimethyl-3-(2-propenyl)
    • MDL: MFCD19440790
    • Inchi: 1S/C10H8O3S/c1-13-6-2-3-9-7(4-6)8(5-14-9)10(11)12/h2-5H,1H3,(H,11,12)
    • InChI Key: JMQUXSAXYAFAHM-UHFFFAOYSA-N
    • SMILES: S1C=C(C(=O)O)C2C=C(C=CC1=2)OC

Computed Properties

  • Exact Mass: 208.01941529g/mol
  • Monoisotopic Mass: 208.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 74.8Ų

Experimental Properties

  • Density: 1.392

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